(Z)-N-(2-Bromo-11H-pyrido[1,2-b][2,4]benzodiazepin-6-ylidene)-2-cyano-3-phenylprop-2-enamide

• IUPAC Name: (Z)-N-(2-bromo-11H-pyrido[1,2-b][2,4]benzodiazepin-6-ylidene)-2-cyano-3-phenylprop-2-enamide
• InChI: InChI=1S/C23H15BrN4O/c24-19-10-11-21-26-22(20-9-5-4-8-17(20)14-28(21)15-19)27-23(29)18(13-25)12-16-6-2-1-3-7-16/h1-12,15H,14H2/b18-12-,27-22?
• InChI Key: MBYPKLKLWSLERW-FYJHPUIUSA-N
• Canonical SMILES: C1C2=CC=CC=C2C(=NC(=O)C(=CC3=CC=CC=C3)C#N)N=C4N1C=C(C=C4)Br
• Isomeric SMILES: C1C2=CC=CC=C2C(=NC(=O)/C(=C\C3=CC=CC=C3)/C#N)N=C4N1C=C(C=C4)Br
• Molecular Formula: C23H15BrN4O
• Molecular Weight: 443.3 g/mol
• CAS No.: 325748-11-6

Description

This compound is a benzodiazepine derivative. Benzodiazepines are a class of drugs primarily used for treating anxiety, but they also are effective in treating several other conditions. The exact name of this compound suggests it has a bromo group (Br), a cyano group (CN), and a phenyl group (C6H5) attached to the benzodiazepine structure.

Molecular Structure Analysis

Benzodiazepines have a fused benzene and diazepine ring. In the name of the compound, the “Z” indicates the configuration of the double bond, and the various groups (bromo, cyano, phenyl) are attached at different positions on this structure.

Chemical Reactions Analysis

Benzodiazepines, as a class, can undergo a variety of reactions. They can act as acid or base, undergo oxidation or reduction, and participate in various substitution reactions. The exact reactions that this specific compound would undergo depend on the conditions and reagents present.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound can be predicted based on its structure and the functional groups present. For example, the presence of a bromo group might increase the compound’s density and boiling point.

Safety and Hazards

Like all chemicals, handling this compound would require appropriate safety measures. It’s important to use personal protective equipment and follow standard laboratory safety procedures.

Future Directions

The future research directions would depend on the biological activity of this compound. If it shows promising activity in preliminary studies, it could be further optimized and studied in more detail.